Cas no 443653-84-7 (2-(4-methylquinolin-2-yl)acetic acid)

• Product Name: 2-(4-methylquinolin-2-yl)acetic acid
• CAS No: 443653-84-7
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 6274681
• PubChem ID: 12785653
• Update Time: 2025-06-07

2-(4-methylquinolin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylquinolin-2-yl)acetic acid
• 2-(4-METHYLQUINOLIN-2-YL)ACETICACID
• 443653-84-7
• EN300-1137727

• Inchi： 1S/C12H11NO2/c1-8-6-9(7-12(14)15)13-11-5-3-2-4-10(8)11/h2-6H,7H2,1H3,(H,14,15)
• InChI Key： UCXISQKRNYNSRK-UHFFFAOYSA-N
• SMILES： OC(CC1=CC(C)=C2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(4-methylquinolin-2-yl)acetic acid

Introduction to 2-(4-methylquinolin-2-yl)acetic acid (CAS No. 443653-84-7)

2-(4-methylquinolin-2-yl)acetic acid (CAS No. 443653-84-7) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct quinoline scaffold and acetic acid moiety, holds potential for a variety of applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(4-methylquinolin-2-yl)acetic acid consists of a quinoline ring with a methyl group at the 4-position and an acetic acid group attached to the 2-position. This configuration imparts specific chemical and biological properties that make it an intriguing candidate for further investigation. The quinoline ring, a common motif in many bioactive molecules, is known for its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids.

Recent studies have highlighted the potential of 2-(4-methylquinolin-2-yl)acetic acid as a lead compound in drug discovery. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(4-methylquinolin-2-yl)acetic acid could be a valuable candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 2-(4-methylquinolin-2-yl)acetic acid has shown promise in the treatment of neurodegenerative diseases. Research has indicated that this compound can modulate the activity of certain enzymes involved in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. Specifically, it has been shown to inhibit the aggregation of amyloid-beta peptides and alpha-synuclein, which are key pathological hallmarks of these diseases.

The pharmacokinetic properties of 2-(4-methylquinolin-2-yl)acetic acid have also been extensively studied. Preclinical data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This makes it an attractive candidate for further optimization and development into a viable therapeutic agent. Moreover, its low toxicity and high selectivity for target proteins enhance its potential as a safe and effective drug candidate.

In the context of cancer research, 2-(4-methylquinolin-2-yl)acetic acid has been investigated for its antiproliferative effects on various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. This property makes it a promising lead compound for the development of new anticancer drugs.

The synthetic routes to produce 2-(4-methylquinolin-2-yl)acetic acid have been well-documented in the literature. One common approach involves the reaction of 4-methylquinoline with an appropriate acylating agent followed by hydrolysis to yield the final product. These synthetic methods are scalable and can be adapted for large-scale production, making it feasible to produce sufficient quantities for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-methylquinolin-2-yl)acetic acid. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2-(4-methylquinolin-2-yl)acetic acid (CAS No. 443653-84-7) is a multifunctional compound with diverse biological activities. Its potential applications in anti-inflammatory therapy, neurodegenerative disease treatment, and cancer therapy make it an exciting area of research in medicinal chemistry. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological properties, this compound holds great promise for contributing to the development of new therapeutic strategies.